2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-oxopropyl)propanamide

• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol
• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(2-oxopropyl)propanamide
• InChI: InChI=1S/C14H14N2O4/c1-8(17)7-15-12(18)9(2)16-13(19)10-5-3-4-6-11(10)14(16)20/h3-6,9H,7H2,1-2H3,(H,15,18)
• InChI Key: UZEHIEYBYFOSFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC(=O)C)N1C(=O)C2=CC=CC=C2C1=O

Description

2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-N~1~-(2-OXOPROPYL)PROPANAMIDE is a complex organic compound characterized by its unique isoindole structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-N~1~-(2-OXOPROPYL)PROPANAMIDE typically involves the reaction of isoindole derivatives with propanamide under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-N~1~-(2-OXOPROPYL)PROPANAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are crucial for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized isoindole derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-N~1~-(2-OXOPROPYL)PROPANAMIDE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-N~1~-(2-OXOPROPYL)PROPANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-oxopropyl)acetamide
• Methyl 4-{3-(1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)-2-oxopropylamino}benzoate

Uniqueness

Compared to similar compounds, 2-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)-N~1~-(2-OXOPROPYL)PROPANAMIDE stands out due to its specific structural features and potential applications. Its unique isoindole structure and functional groups contribute to its distinct chemical and biological properties.